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Compound of Interest

Compound Name: Heptanedinitrile

Cat. No.: B1346978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for

heptanedinitrile (CAS RN: 646-20-8), also known as pimelonitrile or 1,5-dicyanopentane. This

document is intended to be a crucial resource for laboratory personnel and professionals in

drug development to ensure the safe handling, storage, and disposal of this chemical. All

quantitative data is summarized in structured tables, and detailed experimental protocols for

key toxicological assessments are provided.

Chemical Identification and Physical Properties
Heptanedinitrile is a colorless to slightly pale yellow liquid.[1] It is insoluble in water but

miscible with ether, chloroform, and ethanol.[1]
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Property Value Source(s)

Molecular Formula C₇H₁₀N₂ [2]

Molecular Weight 122.17 g/mol [2]

CAS Number 646-20-8 [2]

Synonyms

Pimelonitrile, 1,5-

Dicyanopentane,

Pentamethylene Dicyanide

[3][4]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 175-176 °C at 14 mmHg [5]

Density 0.951 g/mL at 25 °C [5]

Flash Point 112 °C (closed cup) [5]

Melting Point -31.4°C [5]

Vapor Pressure 0.000587 mmHg at 25°C [5]

Refractive Index n20/D 1.441 [5]

Hazard Identification and Classification
Heptanedinitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard statements:
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Hazard Class GHS Code Description Source(s)

Acute Toxicity (Oral) H301 Toxic if swallowed [2]

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin
[2]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [2]

Signal Word: Danger[3]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for Heptanedinitrile.

Toxicology
The primary toxicological concern with nitriles is the potential for the metabolic release of

cyanide, which can interfere with cellular respiration.[2]

Acute Toxicity Data
Route Species Value Source(s)

Oral Mouse LD₅₀: 126 mg/kg [3]

Oral Rat LDLo: 500 mg/kg [3]

Dermal - No data available [6]

Inhalation - No data available -

Experimental Protocols for Toxicity Testing
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While specific LD₅₀ and LC₅₀ values for dermal and inhalation routes for heptanedinitrile are

not readily available, the following OECD guidelines describe the standardized methods for

their determination.

This test provides information on health hazards likely to arise from a short-term exposure to a

substance by the dermal route.

Preparation Procedure

Observation

Select healthy young adult rats, rabbits, or guinea pigs Acclimatize animals to lab conditions for at least 5 days Clip fur from the dorsal area (at least 10% of body surface) ~24h before testing Apply a single dose of the test substance uniformly over the prepared skin area Cover with a porous gauze dressing and non-irritating tape for 24 hours Remove the dressing and any residual substance after 24 hours Observe animals for signs of toxicity and mortality for at least 14 days

Record body weight before the test and weekly thereafter

Conduct gross necropsy of all animals at the end of the observation period

Click to download full resolution via product page

Caption: Workflow for Acute Dermal Toxicity Testing (OECD 402).

This guideline describes a step-wise procedure to assess the concentration of a substance in

air that causes mortality in 50% of the test animals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1346978?utm_src=pdf-body
https://www.benchchem.com/product/b1346978?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Exposure Protocol

Post-Exposure Observation

Select healthy young adult rodents and acclimatize

Prepare inhalation chamber (nose-only or whole-body)

Generate a stable test atmosphere of the substance

Expose groups of animals to a specific concentration for a defined period (typically 4 hours)

Monitor chamber concentration, temperature, and humidity Observe animals for up to 14 days for signs of toxicity and mortality

Record clinical signs, body weight, and any abnormalities Perform gross necropsy on all animals

Click to download full resolution via product page

Caption: Workflow for Acute Inhalation Toxicity Testing (OECD 436).

First Aid Measures
Immediate action is critical in case of exposure to heptanedinitrile.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Get medical attention

immediately.

[7]

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Get

medical attention if irritation

persists.

[3][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention immediately.

[3][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

medical attention immediately.

[3][7]

Fire and Explosion Hazards
Heptanedinitrile is combustible.[5] High heat can cause it to decompose, producing toxic

nitrogen oxides and cyanide gas.[5]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[7]

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

clothing to prevent contact with skin and eyes.[9]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and

safety goggles.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite)

and place it in a suitable, closed container for disposal.[10] Ensure adequate ventilation.

Handling and Storage
Proper handling and storage are essential to minimize the risk of exposure.

Handling: Avoid contact with skin and eyes.[8] Do not breathe vapors or mist.[10] Use only in

a well-ventilated area.[10] Wash hands thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated place.[8] Keep the container tightly closed.

[8] Store away from incompatible materials such as oxidizing agents and strong acids.[11]
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Safe Handling Safe Storage

Use in a well-ventilated area

Wear appropriate PPE

Avoid contact with skin, eyes, and clothing

Do not eat, drink, or smoke when using

Wash hands thoroughly after handling

Store in a cool, dry, well-ventilated area

Keep container tightly closed

Store away from incompatible materials (oxidizers, acids)

Click to download full resolution via product page

Caption: Key principles for safe handling and storage of heptanedinitrile.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling heptanedinitrile:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.[9]
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This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) for heptanedinitrile before use and consult with your institution's

environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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